Cas no 454703-20-9 (tert-Butyl 3-(methylamino)azetidine-1-carboxylate)

tert-Butyl 3-(methylamino)azetidine-1-carboxylate structure
454703-20-9 structure
Product Name:tert-Butyl 3-(methylamino)azetidine-1-carboxylate
CAS No:454703-20-9
MF:C9H18N2O2
MW:186.251422405243
MDL:MFCD08752496
CID:328487
PubChem ID:23153172
Update Time:2025-04-19

tert-Butyl 3-(methylamino)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 3-(methylamino)azetidine-1-carboxylate
    • 1-BOC-3-METHYLAMINOAZETIDINE
    • 1-Boc-3-(methylamino)azetidine
    • 1-Azetidinecarboxylicacid, 3-(methylamino)-, 1,1-dimethylethyl ester
    • 1-Boc-3-(methylamino)azetidine hydrochloride
    • 1-Boc-3-methyl amino azatidine hydrochloride
    • 3-Methylamino-azetidine-1-carboxylic acid tert-butyl ester
    • 1-tert-Butoxycarbonyl-3-(methylamino)azetidine
    • 3-(methylamino)-1-azetidinecarboxylic acid tert-butyl ester
    • 1-BOC-3-METHYLAMINOAZETIDINE HYDROCHLORIDE
    • 1-BOC-3-METHYLAMINOAZATIDINE HYDROCHLORIDE
    • 1-Boc-3-(methylamino)azetidine HCl
    • BOC-3-METHYLAMINOAZETIDINE HCl
    • EN300-95568
    • CHEMBL4526096
    • CS-W005439
    • SCHEMBL2279078
    • DTXSID10963394
    • CHRBSEYIEDTNSC-UHFFFAOYSA-N
    • tert-Butyl 3-(methylamino)azetidine-1-carboxylate, AldrichCPR
    • MFCD08061962
    • A26792
    • 3-Methylamino-azetidine-1-carboxylic acid tert-butyl ester, AldrichCPR
    • DS-17168
    • SY021778
    • tert-butyl 3-(methylamino)azetidine-1-carboxylate;1-Boc-3-(methylamino)azetidine
    • 1-Azetidinecarboxylic acid,3-(MethylaMino)-,tert-butyl ester
    • 454703-20-9
    • FT-0683040
    • AKOS005258630
    • J-524497
    • PB32559
    • AM1003
    • 1-Azetidinecarboxylic acid, 3-(methylamino)-, 1,1-dimethylethyl ester
    • A826813
    • tert-Butyl 3-methylaminoazetidine-1-carboxylate
    • AC-32548
    • TERT-BUTYL3-(METHYLAMINO)AZETIDINE-1-CARBOXYLATE
    • BBL103366
    • DB-070655
    • STL557176
    • MDL： MFCD08752496
    • Inchi： 1S/C9H18N2O2/c1-9(2,3)13-8(12)11-5-7(6-11)10-4/h7,10H,5-6H2,1-4H3
    • InChI Key： CHRBSEYIEDTNSC-UHFFFAOYSA-N
    • SMILES： O(C(C)(C)C)C(N1CC(C1)NC)=O

Computed Properties

  • Exact Mass: 186.13700
  • Monoisotopic Mass: 186.137
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.6A^2
  • XLogP3: 0.5

Experimental Properties

  • Color/Form: No data available
  • Density: 1.04
  • Melting Point: No data available
  • Boiling Point: 249 ºC
  • Flash Point: 105 ºC
  • Water Partition Coefficient: Slightly soluble in water.
  • PSA: 41.57000
  • LogP: 1.15390
  • Sensitiveness: Air Sensitive
  • pka: 9.23±0.20(Predicted)
  • Solubility: Slightly soluble in water.

tert-Butyl 3-(methylamino)azetidine-1-carboxylate Security Information

  • Symbol: GHS06
  • Signal Word：Danger
  • Hazard Statement： H301
  • Warning Statement： P301+P310
  • Hazardous Material transportation number：UN 2811 6.1 / PGIII
  • Hazard Category Code： 25
  • Safety Instruction： 45
  • Hazardous Material Identification： T
  • HazardClass：6.1
  • PackingGroup：Ⅲ
  • Storage Condition：Keep in dark place,Inert atmosphere,2-8°C(BD28769)

tert-Butyl 3-(methylamino)azetidine-1-carboxylate Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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